Cas no 118959-62-9 (1-ethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-ethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 118959-62-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 132026
• PubChem ID: 3159598
• Update Time: 2025-04-19

1-ethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 1-Ethyl-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine,1-ethyl-1,2,3,4-tetrahydro-
• 1-ethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• 1-Ethyl-1H,2H,3H,4H-Pyrrolo[1,2-A]Pyrazine Hydrochloride
• 1-ethylpyrrolo[1,2-a]piperazine
• AC1MKMCS
• AC1Q2UDL
• AG-D-41498
• Pyrrolo[1,2-a]pyrazine, 1-ethyl-1,2,3,4-tetrahydro- (9CI)
• 1-ethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• Pyrrolo[1,2-a]pyrazine,1-ethyl-1,2,3,4-tetrahydro-(9ci)
• DTXSID90390184
• BB 0221004
• CHEMBL4580389
• SCHEMBL2751725
• BDBM50536770
• AKOS016050260
• EN300-148671
• CS-0309002
• FT-0736050
• 118959-62-9
• AKOS000266196

• MDL： MFCD07186359
• Inchi： 1S/C9H14N2/c1-2-8-9-4-3-6-11(9)7-5-10-8/h3-4,6,8,10H,2,5,7H2,1H3
• InChI Key： KXOHPRHOYYETRK-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(CC)NCC2

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17Ų

Experimental Properties

• PSA: 16.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines